Cas no 1034341-72-4 (tert-Butyl ((2-aminoethyl)sulfonyl)glycinate)

• Product Name: tert-Butyl ((2-aminoethyl)sulfonyl)glycinate
• CAS No: 1034341-72-4
• MF: C₈H₁₈N₂O₄S
• MW: 238.304521083832
• CID: 5561895
• Update Time: 2025-10-30

tert-Butyl ((2-aminoethyl)sulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((2-aminoethyl)sulfonyl)glycinate

• Inchi： 1S/C8H18N2O4S/c1-8(2,3)14-7(11)6-10-15(12,13)5-4-9/h10H,4-6,9H2,1-3H3
• InChI Key： BCPLUUDROQEACX-UHFFFAOYSA-N
• SMILES： N(S(=O)(=O)CCN)CC(=O)OC(C)(C)C

Additional information on tert-Butyl ((2-aminoethyl)sulfonyl)glycinate

Recent Advances in the Application of tert-Butyl ((2-aminoethyl)sulfonyl)glycinate (CAS: 1034341-72-4) in Chemical Biology and Pharmaceutical Research

The compound tert-Butyl ((2-aminoethyl)sulfonyl)glycinate (CAS: 1034341-72-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The findings discussed herein are based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the role of tert-Butyl ((2-aminoethyl)sulfonyl)glycinate as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a sulfonyl glycinate moiety, makes it an attractive building block for the development of protease inhibitors and other enzyme-targeting therapeutics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the design of selective inhibitors for cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In addition to its role in drug design, tert-Butyl ((2-aminoethyl)sulfonyl)glycinate has been explored for its potential in bioconjugation strategies. Researchers have utilized its reactive functional groups to create stable linkages with peptides and proteins, enabling the development of targeted drug delivery systems. For instance, a recent study in Bioconjugate Chemistry (2024) reported the successful use of this compound in the synthesis of antibody-drug conjugates (ADCs), showcasing its utility in enhancing the specificity and efficacy of anticancer therapies.

Another notable application of tert-Butyl ((2-aminoethyl)sulfonyl)glycinate is in the field of chemical proteomics. Its ability to selectively modify cysteine residues in proteins has been leveraged to identify and characterize novel drug targets. A groundbreaking study in Nature Chemical Biology (2023) employed this compound as a chemical probe to map the cysteine proteome in live cells, providing valuable insights into the functional roles of these residues in cellular signaling pathways.

Despite these promising developments, challenges remain in the optimization of tert-Butyl ((2-aminoethyl)sulfonyl)glycinate for clinical applications. Issues such as stability, bioavailability, and off-target effects need to be addressed through further research. Nevertheless, the compound's versatility and potential for innovation in drug discovery make it a subject of ongoing interest in the scientific community. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on pharmaceutical research.

In conclusion, tert-Butyl ((2-aminoethyl)sulfonyl)glycinate (CAS: 1034341-72-4) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug design to bioconjugation and proteomics, underscore its importance in advancing therapeutic innovation. As research continues to uncover new uses for this compound, it is poised to play a pivotal role in the development of next-generation therapeutics.